Characteristic components in TCM Standards
  • Epicatechin
    Epicatechin
    • Cat. No.:
    • B175404
    • CAS No.:
    • 17334-50-8
    • Molecular Formula:
    • C15H14O6
    • Molecular Weight:
    • 290.27 g/mol
    Description
    (-)-epicatechin is a catechin with (2R,3R)-configuration. It has a role as an antioxidant. It is a polyphenol and a catechin. It is an enantiomer of a (+)-epicatechin.
    Epicatechin has been used in trials stud...
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  • Luteolin 7-glucuronide
    Luteolin 7-glucuronide
    • Cat. No.:
    • B191770
    • CAS No.:
    • 29741-10-4
    • Molecular Formula:
    • C21H18O12
    • Molecular Weight:
    • 462.4 g/mol
    Description
    Luteolin 7-O-beta-D-glucosiduronic acid is a luteolin glucosiduronic acid consisting of luteolin having a beta-D-glucosiduronic acid residue attached at the 7-position. It has a role as a metabolite. It is a tri...
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  • Madecassic Acid
    Madecassic Acid
    • Cat. No.:
    • B191771
    • CAS No.:
    • 18449-41-7
    • Molecular Formula:
    • C30H48O6
    • Molecular Weight:
    • 504.7 g/mol
    Description
    Madecassic acid is a pentacyclic triterpenoid that is ursane substituted by a carboxy group at position 28 and hydroxy groups at positions 2, 3, 6 and 23 (the 2alpha,3beta,6beta stereoisomer). It has a role as a...
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  • Magnolin (Standard)
    Magnolin (Standard)
    • Cat. No.:
    • B191777
    • CAS No.:
    • 31008-18-1
    • Molecular Formula:
    • C23H28O7
    • Molecular Weight:
    • 416.5 g/mol
    Description
    Magnolin has been reported in Geranium platyanthum, Annona mucosa, and other organisms with data available.
    See also: Centipeda minima flowering top (part of).
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  • (-)-Matairesinol
    (-)-Matairesinol
    • Cat. No.:
    • B191791
    • CAS No.:
    • 580-72-3
    • Molecular Formula:
    • C20H22O6
    • Molecular Weight:
    • 358.4 g/mol
    Description
    (-)-matairesinol is a lignan that is gamma-butyrolactone in which the 3 and 4 positions are substituted by 4-hydroxy-3-methoxybenzyl groups (the 3R,4R-diastereomer). It has a role as a phytoestrogen, a plant met...
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  • 5-Demethylnobiletin
    5-Demethylnobiletin
    • Cat. No.:
    • B1666342
    • CAS No.:
    • 2174-59-6
    • Molecular Formula:
    • C20H20O8
    • Molecular Weight:
    • 388.4 g/mol
    Description
    Demethylnobiletin is an ether and a member of flavonoids.
    Demethylnobiletin has been reported in Citrus reticulata, Clinopodium thymifolium, and other organisms with data available.
    antineoplastic from Cit...
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  • (+-)-Laudanosine
    (+-)-Laudanosine
    • Cat. No.:
    • B1674548
    • CAS No.:
    • 1699-51-0
    • Molecular Formula:
    • C21H27NO4
    • Molecular Weight:
    • 357.4 g/mol
    Description
    1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-2-methyl-3,4-dihydro-1H-isoquinoline is a member of isoquinolines.
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  • Tectoridin
    Tectoridin
    • Cat. No.:
    • B1682737
    • CAS No.:
    • 611-40-5
    • Molecular Formula:
    • C22H22O11
    • Molecular Weight:
    • 462.4 g/mol
    Description
    Tectoridin is a glycosyloxyisoflavone that is tectorigenin substituted by a beta-D-glucopyranosyl residue at position 7 via a glycosidic linkage. It has a role as a plant metabolite. It is a hydroxyisoflavone, a...
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  • Tectorigenin
    Tectorigenin
    • Cat. No.:
    • B1682738
    • CAS No.:
    • 548-77-6
    • Molecular Formula:
    • C16H12O6
    • Molecular Weight:
    • 300.26 g/mol
    Description
    Tectorigenin is a methoxyisoflavone that is isoflavone substituted by a methoxy group at position 6 and hydroxy groups at positions 5, 7 and 4' respectively. It has a role as an anti-inflammatory agent and a pla...
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  • Stevia Powder
    Stevia Powder
    • Cat. No.:
    • B7908634
    • CAS No.:
    • 92332-31-5
    • Molecular Formula:
    • C44H70O23
    • Molecular Weight:
    • 967.0 g/mol
    Description
    Rebaudioside A is a rebaudioside that is rubusoside in which the hydroxy groups at positions 3 and 4 of the beta-D-glucopyranosyloxy group at the 13alpha position have both been converted to the corresponding be...
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